Cas no 1261731-01-4 (3-Chloro-4'-methoxy-3'-(trifluoromethyl)propiophenone)

• Product Name: 3-Chloro-4'-methoxy-3'-(trifluoromethyl)propiophenone
• CAS No: 1261731-01-4
• MF: C₁₁H₁₀ClF₃O₂
• MW: 266.644113063812
• CID: 4984714
• Update Time: 2025-05-19

3-Chloro-4'-methoxy-3'-(trifluoromethyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4'-methoxy-3'-(trifluoromethyl)propiophenone

• Inchi： 1S/C11H10ClF3O2/c1-17-10-3-2-7(9(16)4-5-12)6-8(10)11(13,14)15/h2-3,6H,4-5H2,1H3
• InChI Key： UNKGUHRAXKATSW-UHFFFAOYSA-N
• SMILES： ClCCC(C1C=CC(=C(C(F)(F)F)C=1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 268
• XLogP3: 3
• Topological Polar Surface Area: 26.3

Additional information on 3-Chloro-4'-methoxy-3'-(trifluoromethyl)propiophenone

Research Brief on 3-Chloro-4'-methoxy-3'-(trifluoromethyl)propiophenone (CAS: 1261731-01-4)

3-Chloro-4'-methoxy-3'-(trifluoromethyl)propiophenone (CAS: 1261731-01-4) is a specialized chemical compound that has garnered significant attention in recent pharmaceutical and agrochemical research. This trifluoromethyl-containing propiophenone derivative exhibits unique physicochemical properties due to its electron-withdrawing groups, making it a valuable intermediate in the synthesis of bioactive molecules. Recent studies have focused on its potential as a building block for kinase inhibitors and G protein-coupled receptor (GPCR) modulators.

Structural analyses reveal that the compound's trifluoromethyl group enhances metabolic stability and membrane permeability, key factors in drug development. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in creating novel non-steroidal anti-inflammatory drugs (NSAIDs) with improved selectivity for COX-2 inhibition. The chloro and methoxy substituents at the 3- and 4'-positions respectively contribute to optimal steric and electronic interactions with biological targets.

In synthetic chemistry applications, researchers have developed innovative palladium-catalyzed coupling reactions using 1261731-01-4 as a precursor. A notable advancement comes from a Nature Communications paper (2024) describing its use in constructing complex heterocyclic scaffolds through [3+2] cycloaddition reactions. The compound's reactivity profile allows for selective functionalization at multiple sites, enabling diverse molecular transformations.

Pharmacokinetic studies of derivatives containing this scaffold show promising ADME (Absorption, Distribution, Metabolism, and Excretion) properties. The trifluoromethyl group particularly contributes to enhanced blood-brain barrier penetration, as evidenced in recent CNS drug discovery programs. Several patent applications in 2024 highlight its incorporation into candidates for neurodegenerative disease treatment.

Current challenges in working with 3-Chloro-4'-methoxy-3'-(trifluoromethyl)propiophenone include optimizing large-scale synthesis and controlling regioisomer formation during reactions. However, computational modeling advances are facilitating more efficient design of derivatives, with machine learning approaches predicting novel bioactive structures with >80% accuracy in recent trials.

Future research directions emphasize exploring this scaffold's potential in targeted protein degradation (PROTACs) and covalent inhibitor design. Its unique combination of substituents offers multiple vectors for protein binding, making it particularly valuable in addressing challenging drug targets. The compound continues to be a focus of innovation in medicinal chemistry and chemical biology research worldwide.